N-[(5-bromofuran-2-yl)methyl]-2-(3,5-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide N-[(5-bromofuran-2-yl)methyl]-2-(3,5-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC15247853
InChI: InChI=1S/C19H22BrNO5S/c1-13-7-14(2)9-17(8-13)25-11-19(22)21(10-16-3-4-18(20)26-16)15-5-6-27(23,24)12-15/h3-4,7-9,15H,5-6,10-12H2,1-2H3
SMILES:
Molecular Formula: C19H22BrNO5S
Molecular Weight: 456.4 g/mol

N-[(5-bromofuran-2-yl)methyl]-2-(3,5-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide

CAS No.:

Cat. No.: VC15247853

Molecular Formula: C19H22BrNO5S

Molecular Weight: 456.4 g/mol

* For research use only. Not for human or veterinary use.

N-[(5-bromofuran-2-yl)methyl]-2-(3,5-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide -

Specification

Molecular Formula C19H22BrNO5S
Molecular Weight 456.4 g/mol
IUPAC Name N-[(5-bromofuran-2-yl)methyl]-2-(3,5-dimethylphenoxy)-N-(1,1-dioxothiolan-3-yl)acetamide
Standard InChI InChI=1S/C19H22BrNO5S/c1-13-7-14(2)9-17(8-13)25-11-19(22)21(10-16-3-4-18(20)26-16)15-5-6-27(23,24)12-15/h3-4,7-9,15H,5-6,10-12H2,1-2H3
Standard InChI Key OLVNIZANZMAPLV-UHFFFAOYSA-N
Canonical SMILES CC1=CC(=CC(=C1)OCC(=O)N(CC2=CC=C(O2)Br)C3CCS(=O)(=O)C3)C

Introduction

N-[(5-bromofuran-2-yl)methyl]-2-(3,5-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide is a complex organic compound characterized by its unique structural components, including a brominated furan moiety, a tetrahydrothiophene ring, and a dimethylphenoxy group. This compound falls under the category of organic compounds due to its carbon-based structure and is specifically classified as an acetamide due to the presence of the acetamide functional group in its structure.

Synthesis

The synthesis of N-[(5-bromofuran-2-yl)methyl]-2-(3,5-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide typically involves several steps, requiring controlled temperatures and inert atmospheres to prevent unwanted side reactions. Solvents such as dichloromethane may be used to facilitate the reactions.

Mechanism of Action and Biological Activity

The mechanism of action for this compound involves its interaction with biological targets such as enzymes or receptors. The unique structural features allow it to bind selectively to specific sites within biological systems, potentially modulating various biochemical pathways. Research into its binding affinity and specificity is crucial for understanding how this compound may influence biological functions at the molecular level.

Potential Applications

N-[(5-bromofuran-2-yl)methyl]-2-(3,5-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide holds potential applications in various scientific fields, particularly in medicinal chemistry and pharmacological studies. Its unique structure and functional groups may impart biological activities that are of interest for further research.

Comparison with Similar Compounds

Similar compounds, such as N-[(5-bromofuran-2-yl)methyl]-2-(2,6-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide and N-[(5-bromofuran-2-yl)methyl]-2-(3,4-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide, share structural features but differ in their phenoxy groups. These variations can influence their chemical reactivity and biological activity.

CompoundMolecular FormulaMolecular WeightKey Features
N-[(5-bromofuran-2-yl)methyl]-2-(3,5-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamideNot specified456.4 g/molBrominated furan, tetrahydrothiophene ring, dimethylphenoxy group
N-[(5-bromofuran-2-yl)methyl]-2-(2,6-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamideC19H22BrNO5S456.4 g/molBromofuran moiety, dimethylphenoxy group, tetrahydrothiophene derivative
N-[(5-bromofuran-2-yl)methyl]-2-(3,4-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamideNot specified396.31 g/molFuran ring, phenoxy group, tetrahydrothiophene moiety

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